Cas no 61099-10-3 (2-formyl-4-methylbenzoic acid)

• Product Name: 2-formyl-4-methylbenzoic acid
• CAS No: 61099-10-3
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD18451214
• CID: 492011
• PubChem ID: 54452440
• Update Time: 2025-04-19

2-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-4-methyl-
• 2-formyl-4-methylbenzoic acid

• MDL： MFCD18451214
• Inchi： 1S/C9H8O3/c1-6-2-3-8(9(11)12)7(4-6)5-10/h2-5H,1H3,(H,11,12)
• InChI Key： XRTNCPAVKHDOTF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1C=O)=O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids